Cas no 63998-42-5 (1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-)

• Product Name: 1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-
• CAS No: 63998-42-5
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 1666219
• Update Time: 2024-09-03

1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,4-dihydro-2H-1-benzothiopyran-6-yl)-

• Inchi： 1S/C12H14OS/c1-2-11(13)9-5-6-12-10(8-9)4-3-7-14-12/h5-6,8H,2-4,7H2,1H3
• InChI Key： VMZUJJGAJWYSBO-UHFFFAOYSA-N
• SMILES： C(C1C=C2C(=CC=1)SCCC2)(=O)CC

Computed Properties

• Exact Mass: 206.07662

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 66 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 217-218 °C(Press: 22 Torr)
• PSA: 17.07